Cas no 757995-71-4 (1H-1,2,3-Triazole,4-nitro-1-(2-propyn-1-yl)-)

• Product Name: 1H-1,2,3-Triazole,4-nitro-1-(2-propyn-1-yl)-
• CAS No: 757995-71-4
• MF: C₅H₄N₄O₂
• MW: 152.110859870911
• CID: 549535
• Update Time: 2024-03-05

1H-1,2,3-Triazole,4-nitro-1-(2-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole,4-nitro-1-(2-propyn-1-yl)-
• 1H-1,2,3-Triazole,4-nitro-1-(2-propynyl)-(9CI)
• 4-Nitro-1-(2-propynyl)-1H-1,2,3-triazole
• 1H-1,2,3-Triazole, 4-nitro-1-(2-propyn-1-yl)-

• Inchi： 1S/C5H4N4O2/c1-2-3-8-4-5(6-7-8)9(10)11/h1,4H,3H2
• InChI Key： BCPNIQIIDFAIHG-UHFFFAOYSA-N
• SMILES： N1(CC#C)C=C([N+]([O-])=O)N=N1

Computed Properties

• Exact Mass: 152.033
• Monoisotopic Mass: 152.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.5A^2

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 306.9±48.0 °C(Predicted)
• pka: -4.15±0.10(Predicted)